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Compound of Interest

Compound Name: MCPA-isooctyl

Cat. No.: B055606 Get Quote

An extensive review of the environmental impact of the herbicide MCPA-isooctyl on non-target

organisms, detailing its toxicological effects, the methodologies used for its assessment, and its

mode of action at a cellular level.

Introduction
MCPA-isooctyl is a selective, systemic phenoxy herbicide used for the post-emergence control

of broadleaf weeds in various agricultural settings. As a synthetic auxin, it mimics the action of

natural plant growth hormones, leading to uncontrolled growth and eventual death in

susceptible plants. While effective in its intended purpose, concerns regarding its potential

impact on non-target organisms necessitate a thorough understanding of its ecotoxicological

profile. This technical guide provides a comprehensive overview of the current scientific

knowledge on the effects of MCPA-isooctyl on a range of non-target organisms, intended for

researchers, scientists, and professionals in drug development and environmental science.

In the environment, MCPA-isooctyl is known to rapidly hydrolyze to its parent acid form, MCPA

(4-chloro-2-methylphenoxyacetic acid).[1] Consequently, much of the available ecotoxicological

data pertains to MCPA acid. This guide will specify the form of the chemical where the

information is available.

Environmental Fate and Transport
The environmental persistence and mobility of a pesticide are critical factors in determining its

potential for exposure to non-target organisms. MCPA-isooctyl, upon release into the
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environment, undergoes several transformation and transport processes.

Degradation:

Hydrolysis: The isooctyl ester of MCPA is rapidly hydrolyzed to MCPA acid in soil and water.

Microbial Degradation: Soil microorganisms play a significant role in the degradation of

MCPA. The half-life of MCPA in soil can vary depending on factors such as soil type,

temperature, and microbial activity.

Photodegradation: MCPA can also be degraded by sunlight, particularly in the atmosphere

and on plant surfaces.

Mobility and Bioaccumulation:

MCPA is highly soluble in water and has a low affinity for soil particles, which gives it the

potential to be mobile in the soil and leach into groundwater. However, its rapid degradation

generally mitigates extensive leaching. Due to its low octanol-water partition coefficient, MCPA

has a low potential for bioaccumulation in the tissues of organisms.

Ecotoxicological Effects on Non-Target Organisms
The following sections summarize the known toxicological effects of MCPA-isooctyl and its

primary metabolite, MCPA acid, on various non-target organisms.

Aquatic Organisms
Algae and aquatic plants are primary producers in aquatic ecosystems, and any adverse

effects on their populations can have cascading impacts on the entire food web.

Quantitative Toxicity Data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b055606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Organism Substance Endpoint Value (mg/L) Reference

Pseudokirchnerie

lla subcapitata

(Green Algae)

MCPA

72h EC50

(Growth

Inhibition)

143

Lemna gibba

(Duckweed)
MCPA acid EC50 0.17

Lemna gibba

(Duckweed)
MCPA acid NOAEC <0.014

Selenastrum

capricornutum
MCPA acid EC50 0.63 - 6.7

Navicula

pelliculosa
MCPA acid EC50 0.63 - 6.7

Anabaena flos-

aquae
MCPA acid EC50 0.63 - 6.7

Experimental Protocol: Algal Growth Inhibition Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater microalgae.

Test Organism: A pure, exponentially growing culture of a green alga, such as

Pseudokirchneriella subcapitata.

Test Duration: Typically 72 hours.

Procedure:

Prepare a series of test solutions with different concentrations of MCPA-isooctyl in a

nutrient-rich growth medium.

Inoculate each test solution with a known density of algal cells.

Incubate the cultures under constant light and temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b055606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the algal biomass (e.g., by cell counts or fluorescence) at regular intervals (e.g.,

24, 48, and 72 hours).

The growth rate and yield in the test cultures are compared to those of a control group

(without the test substance).

Endpoint: The EC50 (Effective Concentration 50%), which is the concentration of the test

substance that causes a 50% reduction in algal growth, is calculated.
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Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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